molecular formula C8H2BrF5O3S B6182397 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate CAS No. 1198800-21-3

2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate

Cat. No. B6182397
CAS RN: 1198800-21-3
M. Wt: 353.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate” is a chemical compound with the CAS Number: 1198800-21-3 . It has a molecular weight of 353.06 . The IUPAC name for this compound is perfluorophenyl 1-bromoethene-1-sulfonate .


Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, 1,2-dibromoethane-1-sulfonyl fluoride (DESF) has been demonstrated as a bench-stable and readily accessible precursor to the robust SuFEx connector, 1-bromoethene-1-sulfonyl fluoride (BESF) .


Molecular Structure Analysis

The InChI code for “2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate” is 1S/C8H2BrF5O3S/c1-2(9)18(15,16)17-8-6(13)4(11)3(10)5(12)7(8)14/h1H2 . This provides a standardized textual identifier for the molecular structure.


Chemical Reactions Analysis

The in situ generation of BESF from DESF opens up several new reaction profiles, including application in the syntheses of unprecedented 3-substituted isoxazole-5-sulfonyl fluorides, 1-substituted-1H-1,2,3-triazole-4-sulfonyl fluorides, 2-amino-1-bromoethane-1-sulfonyl fluorides and 4-bromo-β-sultams in good to excellent yields .


Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds have been reported. For instance, 2,3,4,5,6-Pentafluorothiophenol has a boiling point of 143 °C, a melting point of -24 °C, and a density of 1.501 g/mL at 25 °C .

Mechanism of Action

These new modules comprise a pendant sulfonyl fluoride handle, which further undergoes facile and selective SuFEx reactions with a selection of aryl silyl ethers to generate stable and useful sulfonate connections .

Future Directions

The use of “2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate” and related compounds in the field of SuFEx click chemistry opens up several new possibilities for the synthesis of unprecedented compounds . This could have significant implications for the development of new materials and pharmaceuticals.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate involves the reaction of pentafluorophenol with thionyl chloride to form pentafluorophenyl chloride. This intermediate is then reacted with ethylene oxide to form pentafluorophenyl 1-hydroxyethane. The final step involves the reaction of pentafluorophenyl 1-hydroxyethane with sulfur trioxide and bromine to form the desired product.", "Starting Materials": [ "Pentafluorophenol", "Thionyl chloride", "Ethylene oxide", "Sulfur trioxide", "Bromine" ], "Reaction": [ "Step 1: React pentafluorophenol with thionyl chloride to form pentafluorophenyl chloride.", "Step 2: React pentafluorophenyl chloride with ethylene oxide to form pentafluorophenyl 1-hydroxyethane.", "Step 3: React pentafluorophenyl 1-hydroxyethane with sulfur trioxide and bromine to form 2,3,4,5,6-pentafluorophenyl 1-bromoethene-1-sulfonate." ] }

CAS RN

1198800-21-3

Molecular Formula

C8H2BrF5O3S

Molecular Weight

353.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.